Cas no 887594-92-5 (3-[(3-methylphenyl)methyl]azetidine)

• Product Name: 3-[(3-methylphenyl)methyl]azetidine
• CAS No: 887594-92-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 2625713
• PubChem ID: 16780702
• Update Time: 2025-10-28

3-[(3-methylphenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylphenyl)methyl]azetidine
• EN300-37081
• MFCD07787179
• DTXSID10588384
• CS-0280471
• 3-(3-methylbenzyl)azetidine
• starbld0019077
• 887594-92-5
• AKOS000136770
• SB52056

• Inchi： 1S/C11H15N/c1-9-3-2-4-10(5-9)6-11-7-12-8-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： FUNFNYONSKLICV-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 161.120449483Da
• Monoisotopic Mass: 161.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

3-[(3-methylphenyl)methyl]azetidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-[(3-methylphenyl)methyl]azetidine

3-[(3-Methylphenyl)Methyl]azetidine: An Overview of CAS No. 887594-92-5

3-[(3-methylphenyl)methyl]azetidine, also known by its CAS number 887594-92-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structural features of 3-[(3-methylphenyl)methyl]azetidine make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-[(3-methylphenyl)methyl]azetidine consists of an azetidine ring substituted with a (3-methylphenyl)methyl group. This substitution pattern imparts specific chemical and biological properties that are crucial for its potential use in drug discovery. The azetidine ring is known for its rigidity and conformational constraints, which can influence the binding affinity and selectivity of the compound to target receptors or enzymes.

Recent studies have highlighted the importance of 3-[(3-methylphenyl)methyl]azetidine in the context of central nervous system (CNS) disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-[(3-methylphenyl)methyl]azetidine exhibit potent activity against specific neurotransmitter receptors, such as serotonin and dopamine receptors. These findings suggest that 3-[(3-methylphenyl)methyl]azetidine could be a promising lead compound for the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential in CNS disorders, 3-[(3-methylphenyl)methyl]azetidine has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound possess anti-inflammatory properties. These derivatives were found to inhibit key inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-[(3-methylphenyl)methyl]azetidine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate azetidine precursor with a (3-methylphenyl)methyl halide under suitable conditions. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, which is essential for its practical application in pharmaceutical research.

The pharmacokinetic properties of 3-[(3-methylphenyl)methyl]azetidine have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for its potential use as a therapeutic agent, as they ensure that the compound can effectively reach its target site and exert its intended biological effects without causing significant adverse reactions.

Furthermore, the safety profile of 3-[(3-methylphenyl)methyl]azetidine has been evaluated through various preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 3-[(3-methylphenyl)methyl]azetidine (CAS No. 887594-92-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore new derivatives and analogs of this compound to optimize its therapeutic potential and expand its utility in clinical settings.